N-(2-(4-fluorophenyl)-2-morpholinoethyl)-2-(m-tolyl)acetamide

• IUPAC Name: N-[2-(4-fluorophenyl)-2-morpholin-4-ylethyl]-2-(3-methylphenyl)acetamide
• InChI: InChI=1S/C21H25FN2O2/c1-16-3-2-4-17(13-16)14-21(25)23-15-20(24-9-11-26-12-10-24)18-5-7-19(22)8-6-18/h2-8,13,20H,9-12,14-15H2,1H3,(H,23,25)
• InChI Key: XUFSFRGPJUWIQM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC(=O)NCC(C2=CC=C(C=C2)F)N3CCOCC3
• Molecular Formula: C21H25FN2O2
• Molecular Weight: 356.4 g/mol

Description

N-(2-(4-fluorophenyl)-2-morpholinoethyl)-2-(m-tolyl)acetamide, commonly known as FMA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. FMA belongs to the class of amide compounds and is structurally similar to other drugs such as lidocaine and procainamide.

Scientific Research Applications

Src Kinase Inhibition and Anticancer Activity

One notable application is in the context of Src kinase inhibition and anticancer activity. Research on structurally related compounds, such as KX2-391, highlights the potential of N-benzyl substituted acetamide derivatives for the inhibition of c-Src kinase, which plays a critical role in cancer cell proliferation and metastasis. These compounds have been synthesized and evaluated, demonstrating significant inhibition of cell proliferation in various cancer cell lines, including human colon carcinoma and breast carcinoma. This indicates a promising avenue for the development of new anticancer agents (Fallah-Tafti et al., 2011).

Antifungal Agents

Another application is in the development of antifungal agents. Derivatives of the compound have been identified as potent antifungal agents against Candida and Aspergillus species, demonstrating both in vitro and in vivo efficacy. This research suggests that structural modifications to the core compound could yield new therapeutic options for treating fungal infections (Bardiot et al., 2015).

Antimicrobial Study

The compound's derivatives have also been investigated for their antimicrobial properties. Synthesis of novel analogs has shown significant antimicrobial activity, highlighting the potential for these compounds to serve as templates for the development of new antimicrobial drugs (Jayadevappa et al., 2012).

Corrosion Inhibition

In addition to biomedical applications, research has demonstrated the utility of similar compounds as corrosion inhibitors for metals in acidic environments. This application is particularly relevant in industrial settings, where corrosion can lead to significant material and financial losses. Studies have shown that these compounds can provide effective protection against corrosion, making them valuable for the development of new materials with enhanced durability (Nasser & Sathiq, 2016).